Cas no 159383-46-7 (N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide)

• Product Name: N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide
• CAS No: 159383-46-7
• MF: C₁₉H₁₆N₂O₇S₂
• MW: 448.469542503357
• CID: 4607286
• Update Time: 2025-11-01

N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(4-methoxy-2-nitrophenyl)-N-(phenylsulfonyl)-
• N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide

• Inchi： 1S/C19H16N2O7S2/c1-28-15-12-13-18(19(14-15)20(22)23)21(29(24,25)16-8-4-2-5-9-16)30(26,27)17-10-6-3-7-11-17/h2-14H,1H3
• InChI Key： YBXZOPDRHLFUMY-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC=C(OC)C=C2[N+]([O-])=O)S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide

N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide (CAS No. 159383-46-7): An Overview of Its Structure, Properties, and Applications

N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide (CAS No. 159383-46-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is characterized by its unique molecular structure and diverse biological activities. In this article, we will delve into the structural features, physicochemical properties, and potential applications of N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide.

The molecular formula of N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide is C₁₉H₁₆N₂O₅S₂, with a molecular weight of approximately 408.40 g/mol. The compound consists of a central benzene ring linked to two sulfonyl groups, one of which is further substituted with a 4-methoxy-2-nitrophenyl group. This intricate structure imparts the compound with unique chemical properties and biological activities.

One of the key features of N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide is its solubility profile. It is generally insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. This property makes it suitable for various experimental setups in both in vitro and in vivo studies. Additionally, the compound's stability under different conditions, such as temperature and pH, has been extensively studied to ensure its reliability in research applications.

In terms of biological activity, N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide has shown promising results in several areas. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This property makes it a valuable lead compound for the development of novel anticancer drugs.

Beyond its anticancer potential, N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide has also been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that it can effectively reduce inflammation and pain in animal models, suggesting its potential as a therapeutic agent for inflammatory diseases and pain management.

The mechanism of action of N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide is not yet fully understood, but recent research has provided some insights. It appears to interact with multiple cellular targets, including enzymes and receptors involved in signal transduction pathways. This multifaceted mechanism may contribute to its broad spectrum of biological activities.

In addition to its therapeutic potential, N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide has also been explored for its use as a tool compound in chemical biology research. Its ability to modulate specific biological processes makes it a valuable reagent for studying cellular functions and disease mechanisms. Researchers have utilized this compound to gain deeper insights into the roles of various proteins and signaling pathways in health and disease.

The synthesis of N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide has been optimized through various synthetic routes, ensuring high yields and purity levels. These synthetic methods have been well-documented in the literature, providing researchers with reliable protocols for the preparation of this compound. The availability of high-quality material is crucial for advancing research efforts and developing new applications.

In conclusion, N-(Benzenesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzenesulfonamide (CAS No. 159383-46-7) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, physicochemical properties, and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play an important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.